Cas no 19985-68-3 ( )

• Product Name: &nbsp
• CAS No: 19985-68-3
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• CID: 908792
• PubChem ID: 5381027
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-[(Z)-2-nitroethenyl]-1-benzothiophene
• NSC-108956
• DTXSID80419010
• NSC108956
• 19985-68-3
•  

• Inchi： 1S/C10H7NO2S/c12-11(13)6-5-8-7-14-10-4-2-1-3-9(8)10/h1-7H/b6-5-
• InChI Key： QGDOPMZVTCUICZ-WAYWQWQTSA-N
• SMILES： S1C=C(/C=C\[N+](=O)[O-])C2C=CC=CC1=2

Computed Properties

• Exact Mass: 205.01981
• Monoisotopic Mass: 205.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 373°C at 760 mmHg
• Flash Point: 179.4°C
• Refractive Index: 1.726
• PSA: 43.14
• LogP: 3.67190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes